Cas no 2680860-09-5 (8-Acetyl-2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylic acid)

• Product Name: 8-Acetyl-2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylic acid
• CAS No: 2680860-09-5
• MF: C₁₁H₁₇NO₅S
• MW: 275.321382284164
• CID: 6189082
• PubChem ID: 165909204
• Update Time: 2025-06-20

8-Acetyl-2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-acetyl-2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylic acid
• 2680860-09-5
• EN300-28284544
• 8-Acetyl-2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylic acid

• Inchi： 1S/C11H17NO5S/c1-8(13)12-4-2-11(3-5-12)7-18(16,17)6-9(11)10(14)15/h9H,2-7H2,1H3,(H,14,15)
• InChI Key： JSXJNHXEZJDZQJ-UHFFFAOYSA-N
• SMILES： S1(CC(C(=O)O)C2(CCN(C(C)=O)CC2)C1)(=O)=O

Computed Properties

• Exact Mass: 275.08274382g/mol
• Monoisotopic Mass: 275.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 100Ų

Additional information on 8-Acetyl-2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylic acid

Introduction to 8-Acetyl-2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2680860-09-5)

8-Acetyl-2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylic acid, identified by the chemical compound code CAS No. 2680860-09-5, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic compound features a unique arrangement of heterocyclic rings, including a thiourea moiety and an azaspiro framework, which contribute to its distinctive chemical properties and potential biological activities.

The molecular structure of 8-Acetyl-2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylic acid incorporates several key functional groups that make it a promising candidate for further investigation. The presence of an acetyl group at the 8-position and a carboxylic acid moiety at the 4-position introduces reactivity that can be exploited in synthetic chemistry and drug design. Additionally, the spirocyclic core and the thiourea component suggest potential interactions with biological targets, such as enzymes and receptors, which are critical for developing novel therapeutic agents.

In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational rigidity and ability to mimic natural product scaffolds. The spiro[4.5]decane core in 8-Acetyl-2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylic acid provides a stable platform for derivatization, allowing chemists to explore a wide range of structural variations. This flexibility has led to the discovery of several bioactive spirocycles with applications in oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 8-Acetyl-2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylic acid is its potential as a scaffold for drug discovery. The combination of a thiourea group and an azaspiro ring system creates multiple sites for interaction with biological targets. Thiourea derivatives are well-known for their antimicrobial and anti-inflammatory properties, while spirocycles have shown promise in modulating enzyme activity and receptor binding. These features make CAS No. 2680860-09-5 an attractive starting point for developing novel small-molecule drugs.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those containing nitrogen and sulfur atoms. The presence of these elements in 8-Acetyl-2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylic acid enhances its ability to participate in hydrogen bonding and other non-covalent interactions with biological targets. This property is crucial for designing molecules with high affinity and selectivity, which are essential for effective drug therapy.

The synthesis of CAS No. 2680860-09-5 presents both challenges and opportunities for organic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex heterocycles like this one. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled the efficient preparation of spirocycles with tailored functionalities.

In addition to its structural complexity, 8-Acetyl-2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylic acid exhibits interesting physicochemical properties that make it suitable for pharmaceutical applications. The molecule’s solubility profile, melting point, and stability under various conditions are all critical factors that influence its suitability as a drug candidate. Preliminary studies suggest that this compound possesses favorable properties that could enhance its bioavailability and pharmacokinetic behavior.

The potential applications of CAS No. 2680860-09-5 extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structure of this compound allows it to serve as a building block for more complex molecules with specialized functions. For instance, derivatives of this spirocycle could be designed to interact with specific biological pathways or to exhibit particular material properties.

As research in medicinal chemistry continues to evolve, compounds like 8-Acetyl-2,2-dioxo-2lambda6-thia-8 azaspiro[4 .5]decane - 4 - carboxylic acid (CAS No .2680860 -09 - 5) will play an increasingly important role in drug discovery and development . The combination of structural diversity , functional flexibility , and promising biological activity makes this molecule a valuable asset in the quest for novel therapeutic agents . Future studies will likely focus on optimizing its synthesis , exploring its pharmacological profile , and identifying new applications where its unique properties can be leveraged.